Cas no 1245772-72-8 (1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol)

1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol structure
1245772-72-8 structure
Product Name:1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol
CAS No:1245772-72-8
MF:C7H9F3N2O
MW:194.154371976852
MDL:MFCD15976387
CID:3160284
PubChem ID:50896560
Update Time:2025-04-21

1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(1,3-Dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoro ethanol
    • 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol
    • 1245772-72-8
    • CS-0282573
    • 1-(1,3-dimethylpyrazol-4-yl)-2,2,2-trifluoro-ethanol
    • 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethanol
    • AKOS005169247
    • EN300-232423
    • 1-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)-2,2,2-TRIFLUORO-1-ETHANOL
    • STL414838
    • 1-(1,3-dimethylpyrazol-4-yl)-2,2,2-trifluoroethanol
    • MDL: MFCD15976387
    • Inchi: 1S/C7H9F3N2O/c1-4-5(3-12(2)11-4)6(13)7(8,9)10/h3,6,13H,1-2H3
    • InChI Key: JSSBLVQAMBWJIY-UHFFFAOYSA-N
    • SMILES: FC(C(C1=CN(C)N=C1C)O)(F)F

Computed Properties

  • Exact Mass: 194.06669740Da
  • Monoisotopic Mass: 194.06669740Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 38.1Ų

1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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£468.00 2022-03-01
Fluorochem
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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